1-Methyl-7-nitro-5-phenyl-[1,2,4]triazolo[4,3-a]quinazoline

• CAS RN: 57370-25-9
• Molecular Formula: C16H11N5O2
• Molecular Weight: 305.29 g/mol
• IUPAC Name: 1-methyl-7-nitro-5-phenyl-[1,2,4]triazolo[4,3-a]quinazoline
• InChI: InChI=1S/C16H11N5O2/c1-10-18-19-16-17-15(11-5-3-2-4-6-11)13-9-12(21(22)23)7-8-14(13)20(10)16/h2-9H,1H3
• InChI Key: WFLSSSFZPNQCGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C3=C(C=C(C=C3)[N+](=O)[O-])C(=N2)C4=CC=CC=C4

Description

1-Methyl-7-nitro-5-phenyl-[1,2,4]triazolo[4,3-a]quinazoline is a useful research compound. Its molecular formula is C16H11N5O2 and its molecular weight is 305.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In the next place, a mixture of 0.8 g of 2-(2-acetylhydrazino)-4-phenyl-6-nitroquinazoline thus obtained and 16 g of polyphosphoric acid was heated at 150° to 160° C for 2 hours. The mixture was then poured into ice-water and made alkaline with concentrated ammonia water. The precipitated crystals were filtered, washed with ethanol and then recrystallized from chloroform to obtain 1-methyl-5-phenyl-7-nitro-s-triazolo[4,3-a]quinazoline as pale brown crystals, m.p. 350° - 352° C.